Cas no 857591-94-7 (3-(2-Methylpropane)sulfonylaniline)

• Product Name: 3-(2-Methylpropane)sulfonylaniline
• CAS No: 857591-94-7
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD22205834
• CID: 1841128
• PubChem ID: 21508065
• Update Time: 2025-10-29

3-(2-Methylpropane)sulfonylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(2-methylpropyl)sulfonyl]-
• SCHEMBL3274408
• 857591-94-7
• 3-[(2-Methylpropyl)sulfonyl]benzenamine
• BS-29595
• 3-[(2-Methylpropane)sulfonyl]aniline
• 3-(2-METHYLPROPANESULFONYL)ANILINE
• AKOS019752158
• MFCD22205834
• CS-0211622
• DB-410497
• 3-(2-methylpropylsulfonyl)aniline
• 3-(2-Methylpropane)sulfonylaniline

• MDL： MFCD22205834
• Inchi： 1S/C10H15NO2S/c1-8(2)7-14(12,13)10-5-3-4-9(11)6-10/h3-6,8H,7,11H2,1-2H3
• InChI Key： SGOHLPBQTVWFSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(2-Methylpropane)sulfonylaniline

3-(2-Methylpropane)sulfonylaniline (CAS No. 857591-94-7): An Overview of Its Structure, Properties, and Applications

3-(2-Methylpropane)sulfonylaniline (CAS No. 857591-94-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-(2-methylpropylsulfonyl)aniline, is characterized by its unique molecular structure, which includes a sulfonyl group attached to an aniline moiety. The compound's structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 3-(2-Methylpropane)sulfonylaniline is C₁₀H₁₅NO₃S, and its molecular weight is approximately 229.29 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain synthetic processes where controlled solubility is required.

In terms of its chemical properties, 3-(2-Methylpropane)sulfonylaniline exhibits strong nucleophilic behavior due to the presence of the aniline group. The sulfonyl group, on the other hand, imparts polarity and enhances the compound's reactivity in various chemical reactions. These properties make it a useful building block in the synthesis of more complex molecules, particularly those with therapeutic potential.

Recent research has highlighted the potential applications of 3-(2-Methylpropane)sulfonylaniline in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that derivatives of 3-(2-Methylpropane)sulfonylaniline exhibited potent antiviral activity against several strains of influenza virus, making them promising candidates for further development.

Beyond antiviral applications, 3-(2-Methylpropane)sulfonylaniline has also shown potential in the field of cancer research. A study published in Cancer Research investigated the use of this compound as a scaffold for developing small-molecule inhibitors targeting specific cancer-related enzymes. The researchers demonstrated that derivatives of 3-(2-Methylpropane)sulfonylaniline effectively inhibited the activity of these enzymes, leading to reduced tumor growth in preclinical models.

In addition to its pharmaceutical applications, 3-(2-Methylpropane)sulfonylaniline has been explored for its use in materials science. A recent study published in Molecular Materials reported the synthesis of novel polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications such as coatings and adhesives.

The safety profile of 3-(2-Methylpropane)sulfonylananine is an important consideration for its use in both research and industrial settings. Toxicological studies have shown that this compound has low toxicity when handled properly and under controlled conditions. However, like many organic compounds, it should be handled with appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, 3-(2-Methylpropane)sulfonylananine (CAS No. 857591-94-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.